Cas no 1203370-68-6 (2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide)
2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide
- 2-[(3-oxo-1,2-dihydroinden-5-yl)oxy]-N-quinolin-6-ylacetamide
- 2-((3-oxo-2,3-dihydro-1H-inden-5-yl)oxy)-N-(quinolin-6-yl)acetamide
- 1203370-68-6
- SR-01000924229-1
- SR-01000924229
- 2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide
- F5658-0061
- AKOS024516715
-
- Inchi: 1S/C20H16N2O3/c23-19-8-4-13-3-6-16(11-17(13)19)25-12-20(24)22-15-5-7-18-14(10-15)2-1-9-21-18/h1-3,5-7,9-11H,4,8,12H2,(H,22,24)
- InChI Key: PMTCJYVFXHYORE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2C(=C1)C=CC=N2)(=O)COC1C=CC2=C(C=1)C(=O)CC2
Computed Properties
- Exact Mass: 332.11609238g/mol
- Monoisotopic Mass: 332.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 68.3Ų
2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5658-0061-2μmol |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-5μmol |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-10μmol |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-20μmol |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-1mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-2mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-3mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-4mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-5mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5658-0061-10mg |
2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-(quinolin-6-yl)acetamide |
1203370-68-6 | 10mg |
$79.0 | 2023-09-09 |
2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide
Comprehensive Overview of 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide (CAS No. 1203370-68-6)
2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide, with the CAS number 1203370-68-6, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining inden and quinoline moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its interactions with biological targets such as enzymes and receptors.
The compound's structure features a 1H-inden core linked to a quinoline derivative via an acetamide bridge, which enhances its stability and bioavailability. Recent studies suggest that 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide may play a role in modulating cellular pathways, making it a candidate for investigating therapeutic interventions in various diseases. Its CAS No. 1203370-68-6 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.
In the context of current research trends, this compound aligns with the growing interest in small-molecule inhibitors and targeted therapies. Its molecular weight and solubility properties are often discussed in forums and publications, as these factors influence its drug-likeness and potential for clinical development. Additionally, the synthetic route for CAS 1203370-68-6 is a topic of interest for chemists aiming to optimize yield and purity.
The pharmacokinetic profile of 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide is another area of active investigation. Researchers are exploring its metabolic stability and toxicity to assess its suitability for further development. Given the rise of personalized medicine, this compound's potential to interact with specific biomarkers is also under scrutiny.
From an industrial perspective, the demand for high-purity CAS 1203370-68-6 has increased, driven by its applications in high-throughput screening and lead optimization. Suppliers and manufacturers often highlight its analytical standards and custom synthesis capabilities to meet the needs of academic and commercial laboratories.
In summary, 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide (CAS No. 1203370-68-6) represents a promising compound in the realm of drug discovery. Its structural complexity and potential biological activity make it a subject of ongoing research, with implications for innovative therapeutics and biochemical tools. As scientific inquiries continue, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals.
1203370-68-6 (2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(quinolin-6-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)